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Compound of Interest

Compound Name: 4-Methyl-5-nitroimidazole

Cat. No.: B043955 Get Quote

An In-depth Technical Guide to 4-Methyl-5-nitroimidazole

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of the chemical and physical properties, synthesis, and analysis of 4-
Methyl-5-nitroimidazole.

Core Compound Information
Molecular Formula: C₄H₅N₃O₂[1]

Molecular Weight: 127.10 g/mol [1]

IUPAC Name: 4-methyl-5-nitro-1H-imidazole[1]

CAS Number: 14003-66-8[1]

Synonyms: 5-Methyl-4-nitroimidazole, 4-Methyl-5-nitro-1H-imidazole[1]

Quantitative Data Summary
A compilation of key physicochemical properties for 4-Methyl-5-nitroimidazole is presented in

the table below for easy reference and comparison.
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Property Value Source

Molecular Weight 127.10 g/mol --INVALID-LINK--[1]

Molecular Formula C₄H₅N₃O₂ --INVALID-LINK--[1]

Melting Point 251-255 °C --INVALID-LINK--[2]

Solubility
Soluble in DMSO, Chloroform,

Methanol (slightly)
--INVALID-LINK--[3]

pKa No data available

Appearance White to light brown powder --INVALID-LINK--[4]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 4-Methyl-5-nitroimidazole are crucial

for reproducible research.

Synthesis of 4-Methyl-5-nitroimidazole
A common method for the synthesis of 4-Methyl-5-nitroimidazole involves the nitration of 4-

methylimidazole.

Materials:

4-Methylimidazole

Fuming nitric acid

Sulfuric acid

Ice water

Ammonium hydroxide

Procedure:

In a flask, cool 10 g (0.12 moles) of 4-methylimidazole.
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Slowly add 11 ml (0.24 moles) of fuming nitric acid dropwise to the cooled 4-

methylimidazole.

Following the nitric acid addition, add 11 ml of sulfuric acid.

Heat the reaction mixture with stirring at 100°C for 2.5 hours.

After heating, cool the reaction mixture and pour it into 500 ml of ice water.

Filter the resulting precipitate from the solution.

Neutralize the filtrate with ammonium hydroxide and filter any further precipitate that forms.

Combine all the collected precipitates and recrystallize from water to obtain the final product,

4-methyl-5-nitroimidazole.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)
While a specific protocol for 4-Methyl-5-nitroimidazole is not detailed in the provided search

results, a general HPLC method for the analysis of nitroimidazole antibiotics can be adapted.

Instrumentation and Conditions:

Column: A reverse-phase column such as a Newcrom R1 or a ZORBAX SB-C18 (150 mm ×

4.6 mm, 5 μm) is suitable for the separation of nitroimidazoles.[5][6]

Mobile Phase: An isocratic mobile phase consisting of a mixture of an aqueous buffer (e.g.,

0.1% phosphoric acid or 0.1% triethylamine solution adjusted to pH 3.0 with phosphoric acid)

and an organic solvent like acetonitrile or methanol is typically used.[5][6] A common ratio is

74:26 (v/v) of the aqueous buffer to methanol.[6]

Flow Rate: A flow rate of 0.5 to 1.0 mL/min is generally applied.[5][6]

Detection: UV detection at a wavelength of 270 nm or 316 nm is appropriate for

nitroimidazoles.[5][6]
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Column Temperature: The column is typically maintained at a constant temperature, for

instance, 30 °C.[6]

Sample Preparation:

Prepare stock solutions of the 4-Methyl-5-nitroimidazole standard in a suitable solvent

such as methanol.

For analysis of samples from a matrix (e.g., biological fluids, environmental samples), an

extraction step is necessary. This may involve liquid-liquid extraction or solid-phase

extraction to remove interfering substances.

The final extract should be dissolved in the mobile phase before injection into the HPLC

system.

Visualizations
Synthesis Workflow of 4-Methyl-5-nitroimidazole
The following diagram illustrates the key steps in the synthesis of 4-Methyl-5-nitroimidazole
from 4-methylimidazole.
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Caption: Synthesis of 4-Methyl-5-nitroimidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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